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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure personal safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling of

Mesosulfuron-methyl, a sulfonylurea herbicide. Adherence to these procedures is critical for

minimizing exposure risk and ensuring compliant disposal of chemical waste.

Hazard Identification and Exposure Limits
Mesosulfuron-methyl is classified as a substance with low acute oral, dermal, and inhalation

toxicity.[1] While it is not found to be a skin irritant and any eye irritation that occurs is expected

to resolve within 48 hours, it is considered a skin sensitizer.[1] Prolonged skin contact may lead

to irritation and dermatitis.[1]

Currently, there are no established official Occupational Exposure Limits (OELs) for

Mesosulfuron-methyl from major regulatory bodies such as the Occupational Safety and

Health Administration (OSHA) or the National Institute for Occupational Safety and Health

(NIOSH). However, occupational inhalation margins of exposure (MOEs) have been

determined to be not of concern when appropriate personal protective equipment is used.[1] A

point of departure for dermal risk has not been established due to a lack of significant dermal

toxicity.[1]
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Metric Value Species

Acute Oral LD50 > 2,000 mg/kg Rat

Acute Dermal LD50 > 2,000 mg/kg Rat

Acute Inhalation LC50 > 5.18 mg/L Rat

This table summarizes acute toxicity data for Mesosulfuron-methyl.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Mesosulfuron-methyl to prevent direct

contact and minimize exposure.

PPE Category Item Material/Specification

Hand Protection Chemical-resistant gloves
Nitrile or PVC, elbow-length

recommended.

Body Protection Laboratory coat or coveralls Long-sleeved, fully buttoned.

Eye and Face Protection
Safety glasses with side

shields or goggles
Must be worn at all times.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation.

Use a NIOSH-approved

respirator if creating dusts or

aerosols.

Experimental Protocol: Safe Handling of
Mesosulfuron-methyl
This protocol outlines the procedural steps for the safe handling of Mesosulfuron-methyl in a

typical laboratory setting.

1. Preparation and Planning:

Before beginning any work, ensure you have read and understood the Safety Data Sheet

(SDS) for Mesosulfuron-methyl.
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Verify that all necessary PPE is available and in good condition.

Ensure that a properly functioning chemical fume hood is available if there is a potential for

generating dust or aerosols.

Locate the nearest eyewash station and safety shower and confirm they are accessible.

2. Weighing and Solution Preparation:

Conduct all weighing of solid Mesosulfuron-methyl within a chemical fume hood or a

balance enclosure to minimize inhalation of fine particles.

When preparing solutions, add the solid Mesosulfuron-methyl to the solvent slowly to avoid

splashing.

Handle all solutions containing Mesosulfuron-methyl with the same precautions as the

solid material.

3. During the Experiment:

Keep all containers of Mesosulfuron-methyl, both solid and in solution, clearly labeled and

sealed when not in use.

Avoid contact with skin and eyes. If contact occurs, follow the first aid procedures outlined in

the SDS.

Do not eat, drink, or smoke in the laboratory.

4. Post-Experiment:

Decontaminate all work surfaces and equipment immediately after use.

Properly dispose of all waste materials as described in the Disposal Plan.

Remove PPE in the correct order to avoid cross-contamination (gloves last) and wash hands

thoroughly with soap and water.

Operational and Disposal Plan
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A systematic approach to decontamination and disposal is crucial to prevent environmental

contamination and ensure a safe laboratory environment.

Decontamination Procedures:

Glassware and Equipment:

Rinse with an appropriate solvent (e.g., acetone, ethanol) to remove the bulk of the

Mesosulfuron-methyl residue. Collect the rinsate as hazardous waste.

Wash with a laboratory detergent and warm water.

Rinse thoroughly with deionized water.

Work Surfaces:

Wipe down the surface with a cloth or paper towel soaked in a suitable solvent to remove

any spilled material. Dispose of the wipe as contaminated solid waste.

Clean the surface with a laboratory detergent and water.

Spills:

For small spills of solid material, carefully sweep or vacuum the material, avoiding dust

generation. Place the collected material in a sealed container for disposal.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Place the absorbent material in a sealed container for disposal.

Decontaminate the spill area as described for work surfaces.

Disposal Plan:

Solid Waste:

All solid Mesosulfuron-methyl waste, including empty containers and contaminated

materials (e.g., weigh boats, paper towels, gloves), must be collected in a clearly labeled,

sealed hazardous waste container.
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Liquid Waste:

All solutions containing Mesosulfuron-methyl and the initial solvent rinses from

decontamination must be collected in a designated, sealed hazardous waste container.

Disposal Pathway:

All hazardous waste must be disposed of through your institution's environmental health

and safety (EHS) office in accordance with local, state, and federal regulations. Do not

dispose of Mesosulfuron-methyl down the drain.

Workflow for Safe Handling of Mesosulfuron-methyl
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Caption: A logical workflow for the safe handling of Mesosulfuron-methyl in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. downloads.regulations.gov [downloads.regulations.gov]

To cite this document: BenchChem. [Essential Safety and Handling of Mesosulfuron-methyl
in a Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676312#personal-protective-equipment-for-
handling-mesosulfuron-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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